![molecular formula C12H15NO2 B1647060 1-(2-Methoxyphenyl)piperidin-4-one CAS No. 218610-31-2](/img/structure/B1647060.png)
1-(2-Methoxyphenyl)piperidin-4-one
Overview
Description
“1-(2-Methoxyphenyl)piperidin-4-one” is a chemical compound with the molecular formula C12H15NO2 . It has a molecular weight of 205.26 . The compound is typically stored at room temperature and is available in oil form .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a protocol for the synthesis of 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters has been reported . The process involves the condensation of p-anisaldehyde with acetone and ammonium acetate trihydrate .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H15NO2/c1-15-12-5-3-2-4-11(12)13-8-6-10(14)7-9-13/h2-5H,6-9H2,1H3 . This indicates the presence of a piperidinone ring with a methoxyphenyl group attached.Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . It has a molecular weight of 205.26 . The compound is typically stored at room temperature .Scientific Research Applications
Synthesis and Characterization
- A series of N-acyl r-2,c-6-bis(4-methoxyphenyl)-c-3,t-3-dimethylpiperidin-4-ones were synthesized, characterized, and their conformational preferences were studied. These compounds exhibited antibacterial activity against Pseudomonas sp. and Salmonella sp., as well as antioxidant activities determined by ABTS, DPPH, and superoxide assays. Molecular docking studies were also conducted to explore their potential pharmacological effects (Mohanraj & Ponnuswamy, 2017).
Biological Investigation
- Novel 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters were synthesized, demonstrating significant antioxidant and antimicrobial potential. Among these, compounds exhibited promising antioxidant activity, and others showed persuasive antibacterial and antifungal activities (Harini et al., 2014).
- The study on N-formyl-2,6-bis(4-methoxyphenyl)piperidin-4-ones highlighted their conformational equilibrium between twist boat conformations in solution, and explored their biological activity, emphasizing the importance of conformation in bioactivity profiles (Sakthivel & Ponnuswamy, 2014).
Conformational Studies
- Research on 2-amino-4-(4methoxyphenyl)-6-(piperidin-1-yl)-3,5-dicarbonitrile pyridine provided insights into the synthesis and characterization of this novel compound, contributing to the understanding of its structural and potential therapeutic properties (Wu Feng, 2011).
Pharmacological and Chemical Properties
- The synthesis, characterization, stereochemistry, biological investigation, and DNA binding studies on N-acyl-t-3-ethyl-r-2,c-6-bis(4-methoxyphenyl)piperidin-4-ones revealed their preference for a boat conformation and highlighted their antibacterial, antioxidant activities, and DNA binding affinity. This demonstrates the multifaceted applications of these compounds in both biological and chemical research (Mohanraj & Ponnuswamy, 2018).
Safety and Hazards
Mechanism of Action
- The primary targets of 1-(2-Methoxyphenyl)piperidin-4-one are not explicitly mentioned in the available literature. However, piperidines, in general, play a significant role in drug design. They are essential synthetic fragments for constructing pharmaceuticals and are present in various classes of drugs and alkaloids .
Target of Action
properties
IUPAC Name |
1-(2-methoxyphenyl)piperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-15-12-5-3-2-4-11(12)13-8-6-10(14)7-9-13/h2-5H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIDXDLVTUIFALP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCC(=O)CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
218610-31-2 | |
Record name | 1-(2-methoxyphenyl)piperidin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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